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Compound of Interest

Compound Name: N-Butyroyl-D-Sphingosine

Cat. No.: B15601466 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of N-Butyroyl-D-Sphingosine, also known as C4-Ceramide. Adherence to these

guidelines is critical for ensuring a safe laboratory environment and maintaining the integrity of

research. As the toxicological properties of this compound have not been fully investigated, it

should be handled with care as a potentially hazardous substance.[1]

Summary of Personal Protective Equipment (PPE)
Consistent and proper use of Personal Protective Equipment (PPE) is the primary defense

against potential exposure. The following table summarizes the mandatory and recommended

PPE for handling N-Butyroyl-D-Sphingosine.
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Protection Type Equipment Specification Use Case / Notes

Eye Protection
Chemical safety glasses with

side shields or goggles.

Mandatory for all handling

procedures. A face shield

should be worn over safety

glasses or goggles when there

is a significant splash hazard.

[1][2]

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile, Neoprene).

Mandatory. Gloves must be

inspected for integrity before

each use.[1]

Body Protection Standard laboratory coat.

Mandatory for all procedures.

A chemical-resistant apron is

recommended when handling

larger quantities or when there

is a risk of splashing.[1]

Respiratory Protection
NIOSH-approved respirator

with a particulate filter.

Recommended when working

with the powdered form for

extended periods, when

engineering controls are

insufficient, or in poorly

ventilated areas to avoid

inhaling dust.[1][3]

Operational and Disposal Plan
This section provides procedural, step-by-step guidance for the safe handling and disposal of

N-Butyroyl-D-Sphingosine.

Receiving and Storage
Step 1: Inspection: Upon receipt, visually inspect the container for any signs of damage or

leakage. If compromised, handle it as a spill and follow the emergency procedures outlined

below.
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Step 2: Labeling: Ensure the container is clearly labeled with the chemical name, CAS

number (74713-58-9), and any relevant hazard warnings.

Step 3: Storage: Store the container tightly closed in a dry, well-ventilated area at the

recommended temperature of -20°C.[1][4]

Step 4: Incompatibilities: Avoid storing with strong oxidizing agents.[1]

Handling and Experimental Protocol
Step 1: Area Preparation: Ensure the designated work area (e.g., a chemical fume hood or a

specific benchtop) is clean, uncluttered, and equipped with the necessary spill containment

materials.

Step 2: Don PPE: Before handling, put on all required personal protective equipment as

specified in the table above.

Step 3: Weighing (Solid Form):

Perform all weighing operations in a chemical fume hood or a ventilated balance

enclosure to prevent the inhalation of dust.

Use a dedicated, clean spatula and weighing paper.

Avoid creating dust clouds. If dust is generated, gently clean the area with a damp cloth or

a specialized vacuum cleaner; do not dry sweep.

Step 4: Preparing Solutions:

Add the solvent to the pre-weighed N-Butyroyl-D-Sphingosine slowly to avoid splashing.

If sonication or heating is required to dissolve the solid, ensure the container is properly

sealed or capped to prevent aerosol generation.

Solutions should be prepared in a chemical fume hood.

Step 5: Post-Handling: After handling, wash hands thoroughly with soap and water.[1] Clean

all equipment and the work area to prevent cross-contamination.
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Spill and Emergency Procedures
Step 1: Evacuate and Secure: Alert personnel in the immediate area and, if necessary,

evacuate. Restrict access to the spill area.

Step 2: Assess the Spill: Determine the nature and extent of the spill. Ensure you are

wearing the appropriate PPE before proceeding with cleanup.

Step 3: Cleanup (Solid Spill):

Gently sweep or scoop the solid material into a labeled, sealable container for hazardous

waste.[5]

Avoid creating dust.[3][5]

Clean the spill area with an appropriate solvent and absorbent material.

Step 4: Cleanup (Liquid Spill):

Absorb the liquid with an inert material such as vermiculite, sand, or a chemical absorbent

pad.[1]

Place the contaminated absorbent material into a labeled, sealable container for

hazardous waste.

Clean the spill area with an appropriate solvent.

Step 5: Disposal: Dispose of all cleanup materials as hazardous waste according to

institutional guidelines.

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.[1]

Step 1: Unused Product: Unused or unwanted N-Butyroyl-D-Sphingosine must be

disposed of as hazardous chemical waste.
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Step 2: Contaminated Materials: All materials that have come into contact with the chemical,

including pipette tips, gloves, weighing paper, and empty containers, are considered

contaminated and must be disposed of as hazardous waste.[1]

Step 3: Solutions: Collect all solutions containing N-Butyroyl-D-Sphingosine in a

designated, labeled hazardous waste container. Do not pour solutions down the drain.[1]

Step 4: EHS Coordination: Contact your institution's Environmental Health and Safety (EHS)

office for specific disposal guidelines and to arrange for waste pickup.

Visual Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of N-
Butyroyl-D-Sphingosine.
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Safe Handling & Disposal Workflow for N-Butyroyl-D-Sphingosine

Preparation

Post-Handling & Disposal
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Caption: Workflow for safe handling and disposal of N-Butyroyl-D-Sphingosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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